Cas no 1698750-69-4 (3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine)
3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1698750-69-4
- EN300-1295629
- 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine
-
- Inchi: 1S/C8H13N3O/c1-11-4-7(9)8(10-11)12-5-6-2-3-6/h4,6H,2-3,5,9H2,1H3
- InChI Key: KWOLHIBZOQSGAY-UHFFFAOYSA-N
- SMILES: O(C1C(=CN(C)N=1)N)CC1CC1
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 53.1Ų
3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295629-1.0g |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295629-50mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 50mg |
$888.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-100mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 100mg |
$930.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-250mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 250mg |
$972.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-500mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 500mg |
$1014.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-1000mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 1000mg |
$1057.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-2500mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 2500mg |
$2071.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-5000mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 5000mg |
$3065.0 | 2023-09-30 | ||
| Enamine | EN300-1295629-10000mg |
3-(cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine |
1698750-69-4 | 10000mg |
$4545.0 | 2023-09-30 |
3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine
3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview
The compound 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine, identified by the CAS number 1698750-69-4, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and material science. The name itself highlights key structural elements: the cyclopropylmethoxy group attached to the pyrazole ring, and the methyl substitution at position 1, which contributes to its distinct chemical properties.
The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. Researchers have also explored the stereochemistry of this compound, revealing insights into its spatial arrangement and how it influences biological activity.
In terms of chemical properties, 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine exhibits notable stability under various conditions, making it suitable for a wide range of applications. Its solubility in organic solvents and moderate reactivity make it a versatile building block in organic synthesis. Moreover, studies have shown that this compound demonstrates selective binding to certain receptors, which is a critical factor in its potential use as a therapeutic agent.
The pharmacological profile of this compound is another area of intense research. Preclinical studies have indicated that it possesses anti-inflammatory and antioxidant properties, suggesting its potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate enzyme activity has opened avenues for exploring its role in metabolic disorders.
Recent breakthroughs in computational chemistry have allowed for detailed molecular modeling of 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine. These models have provided deeper insights into its interaction with biomolecules, paving the way for rational drug design. Furthermore, green chemistry approaches are being integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.
In conclusion, 3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine stands out as a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both academic and industrial endeavors. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and materials.
1698750-69-4 (3-(Cyclopropylmethoxy)-1-methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)